Cas no 365564-12-1 (4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling under ambient conditions. The m-tolylmethyl substituent provides steric and electronic modulation, improving reactivity in aryl-aryl bond formations. This compound is particularly valued for its high purity and consistent performance in pharmaceutical and agrochemical synthesis. Its compatibility with various functional groups and mild reaction conditions makes it a versatile reagent for constructing complex biaryl systems. Suitable for both academic and industrial applications, it offers reliable yields and minimizes side reactions in palladium-catalyzed transformations.

4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane structure

365564-12-1 structure

Product Name:4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane

CAS No:365564-12-1

MF:C₁₄H₂₁BO₂

MW:232.126344442368

CID:1479246

PubChem ID:11207000

Update Time:2025-06-08

4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-
- 4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane
- 3-methylbenzylboronic acid pinacol ester
- UWLGHSSTOZFXKK-UHFFFAOYSA-N
- SCHEMBL12875814
- SY391592
- EN300-141997
- AT16269
- MFCD23102598
- (3-Methylbenzyl)boronic Acid Pinacol Ester
- 4,4,5,5-Tetramethyl-2-(3-methylbenzyl)-1,3,2-dioxaborolane
- DB-194780
- XH0322
- DTXSID401163984
- 365564-12-1
- 4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane
- BS-32352
- Inchi： 1S/C14H21BO2/c1-11-7-6-8-12(9-11)10-15-16-13(2,3)14(4,5)17-15/h6-9H,10H2,1-5H3
- InChI Key： UWLGHSSTOZFXKK-UHFFFAOYSA-N
- SMILES： O1B(CC2C=CC=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 231.16713
Monoisotopic Mass: 232.1634601g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46

4,4,5,5-tetramethyl-2-(m-tolylmethyl)-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-141997-0.05g	4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane	365564-12-1		0.05g	$232.0	2023-06-06
Enamine	EN300-141997-0.1g	4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane	365564-12-1		0.1g	$347.0	2023-06-06
Enamine	EN300-141997-0.25g	4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane	365564-12-1		0.25g	$494.0	2023-06-06
Enamine	EN300-141997-0.5g	4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane	365564-12-1		0.5g	$780.0	2023-06-06
Enamine	EN300-141997-1.0g	4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane	365564-12-1		1g	$999.0	2023-06-06
Enamine	EN300-141997-2.5g	4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane	365564-12-1		2.5g	$1959.0	2023-06-06
Enamine	EN300-141997-5.0g	4,4,5,5-tetramethyl-2-[(3-methylphenyl)methyl]-1,3,2-dioxaborolane	365564-12-1		5g	$2900.0	2023-06-06
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1247455-100mg	4,4,5,5-Tetramethyl-2-(3-methylbenzyl)-1,3,2-dioxaborolane	365564-12-1	98%	100mg	￥882.00	2024-05-16
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